Cas no 2034312-60-0 (2-(2-chloro-6-fluorophenyl)-N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}acetamide)

• Product Name: 2-(2-chloro-6-fluorophenyl)-N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}acetamide
• CAS No: 2034312-60-0
• MF: C₁₈H₁₆ClFN₄O
• MW: 358.797245979309
• CID: 6278043
• PubChem ID: 119105316
• Update Time: 2025-07-02

2-(2-chloro-6-fluorophenyl)-N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluorophenyl)-N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}acetamide
• 2034312-60-0
• AKOS026704389
• 2-(2-chloro-6-fluorophenyl)-N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}acetamide
• 2-(2-chloro-6-fluorophenyl)-N-((6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)acetamide
• 2-(2-chloro-6-fluorophenyl)-N-[[6-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]acetamide
• F6560-8111

• Inchi： 1S/C18H16ClFN4O/c1-24-11-13(10-23-24)17-6-5-12(8-21-17)9-22-18(25)7-14-15(19)3-2-4-16(14)20/h2-6,8,10-11H,7,9H2,1H3,(H,22,25)
• InChI Key： FKRYQODNWAHMEV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(NCC1=CN=C(C=C1)C1C=NN(C)C=1)=O)F

Computed Properties

• Exact Mass: 358.0996670g/mol
• Monoisotopic Mass: 358.0996670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.8Ų

Additional information on 2-(2-chloro-6-fluorophenyl)-N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}acetamide

Introduction to Compound with CAS No. 2034312-60-0 and Its Applications in Modern Medicinal Chemistry

The compound with the CAS number 2034312-60-0 is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry. Its systematic name, 2-(2-chloro-6-fluorophenyl)-N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}acetamide, provides a detailed insight into its structural framework and potential biological activities. This introduction aims to explore the compound's chemical properties, its significance in pharmaceutical research, and its potential applications in the development of novel therapeutic agents.

The molecular structure of this compound features a combination of aromatic rings and heterocyclic moieties, which are known to be crucial for binding to biological targets. The presence of a chloro and fluoro substituent on the phenyl ring enhances its lipophilicity and metabolic stability, making it an attractive candidate for drug design. Furthermore, the pyrazole and pyridine rings introduce nitrogen atoms that can form hydrogen bonds, improving the compound's interactions with biological receptors.

In recent years, there has been a growing interest in the development of dual-action compounds that can modulate multiple targets simultaneously. The compound with CAS No. 2034312-60-0 exhibits such properties, making it a promising candidate for multitarget drug discovery. Studies have shown that its structural features allow it to interact with both enzymes and receptors, suggesting potential applications in treating multifaceted diseases.

One of the most intriguing aspects of this compound is its ability to inhibit kinases, which are enzymes that play a critical role in cell signaling pathways. Aberrant kinase activity is often associated with various diseases, including cancer. Preliminary studies have demonstrated that 2-(2-chloro-6-fluorophenyl)-N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}acetamide can effectively inhibit several kinases by binding to their active sites. This inhibitory activity has opened up new avenues for developing kinase inhibitors with improved selectivity and efficacy.

The pyrazole moiety in the compound's structure is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity towards biological targets. Pyrazole derivatives are known for their broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The incorporation of a 1-methyl substituent on the pyrazole ring further modulates its pharmacokinetic properties, making it more suitable for therapeutic applications.

Another significant feature of this compound is its metabolic stability. The chloro and fluoro substituents not only enhance lipophilicity but also protect the molecule from rapid degradation by metabolic enzymes. This stability is crucial for ensuring that the compound remains active in vivo and achieves the desired therapeutic effect. Additionally, the acetamide group contributes to solubility and bioavailability, further enhancing its potential as a drug candidate.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies are essential for producing sufficient quantities of the compound for preclinical studies and future drug development.

Preclinical studies have provided valuable insights into the pharmacological properties of this compound. In vitro assays have demonstrated its ability to inhibit target enzymes with high potency and selectivity. Furthermore, animal models have shown promising results in terms of efficacy and safety profiles. These findings support further investigation into its potential as a therapeutic agent.

The development of novel drugs is a complex process that requires extensive research and collaboration among scientists from various disciplines. The compound with CAS No. 2034312-60-0 represents an excellent example of how interdisciplinary research can lead to innovative therapeutic solutions. By combining insights from medicinal chemistry, pharmacology, and biochemistry, researchers can identify promising candidates for drug development and optimize their properties for clinical use.

In conclusion, the compound with CAS number 2034312-60-0 is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of chemical features makes it an attractive candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it holds promise for improving human health through innovative drug design.